Cas no 313371-55-0 (N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2,4-dinitrobenzamide)

• Product Name: N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2,4-dinitrobenzamide
• CAS No: 313371-55-0
• MF: C₁₇H₁₂N₄O₅S
• MW: 384.365982055664
• CID: 6041961
• PubChem ID: 2141436
• Update Time: 2025-06-08

N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2,4-dinitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2,4-dinitrobenzamide
• F1620-0081
• N-(5-methyl-4-phenylthiazol-2-yl)-2,4-dinitrobenzamide
• AKOS003847261
• SR-01000013681-1
• SR-01000013681
• 313371-55-0

• Inchi： 1S/C17H12N4O5S/c1-10-15(11-5-3-2-4-6-11)18-17(27-10)19-16(22)13-8-7-12(20(23)24)9-14(13)21(25)26/h2-9H,1H3,(H,18,19,22)
• InChI Key： VFENHBRCQSVETE-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC=C2)=C(C)S1)(=O)C1=CC=C([N+]([O-])=O)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 384.05284067g/mol
• Monoisotopic Mass: 384.05284067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 162Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2,4-dinitrobenzamide

Recent Advances in the Study of N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2,4-dinitrobenzamide (CAS: 313371-55-0)

The compound N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2,4-dinitrobenzamide (CAS: 313371-55-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and dinitrobenzamide moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and anticancer agents. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic efficacy in preclinical models.

One of the key areas of research involves the compound's role as a potent inhibitor of specific kinases and other enzymatic targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2,4-dinitrobenzamide exhibits high selectivity and affinity for certain tyrosine kinases, which are implicated in various cancer pathways. The study utilized X-ray crystallography and molecular docking simulations to reveal the precise binding interactions between the compound and its target enzymes, providing valuable insights for further structural optimization.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's potential as an antimicrobial agent. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2,4-dinitrobenzamide displayed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a lead compound for developing new antibiotics.

Pharmacokinetic and toxicity studies have also been conducted to assess the compound's suitability for clinical development. A recent preclinical study evaluated the bioavailability and metabolic stability of N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2,4-dinitrobenzamide in rodent models. The results indicated favorable pharmacokinetic profiles, with moderate oral bioavailability and acceptable toxicity levels, suggesting its potential for further development as a therapeutic agent.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and reducing potential off-target effects. Current research efforts are focused on synthesizing and testing analogs of N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2,4-dinitrobenzamide to improve its selectivity and therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2,4-dinitrobenzamide (CAS: 313371-55-0) represents a promising candidate for drug development, with demonstrated activity in kinase inhibition and antimicrobial applications. Ongoing research aims to address existing limitations and unlock its full therapeutic potential, paving the way for future clinical trials and commercialization.